Cas no 81576-55-8 (Benzeneacetic acid, α-methyl-4-(2-methylpropyl)-, methyl ester, (αS)-)

• Product Name: Benzeneacetic acid, α-methyl-4-(2-methylpropyl)-, methyl ester, (αS)-
• CAS No: 81576-55-8
• MF: C₁₄H₂₀O₂
• MW: 220.307
• MDL: MFCD29079164
• CID: 4656626
• Update Time: 2025-05-26

Benzeneacetic acid, α-methyl-4-(2-methylpropyl)-, methyl ester, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-methyl-4-(2-methylpropyl)-, methyl ester, (αS)-

• MDL： MFCD29079164

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on Benzeneacetic acid, α-methyl-4-(2-methylpropyl)-, methyl ester, (αS)-

Compound CAS No. 81576-55-8: Benzeneacetic Acid, α-Methyl-4-(2-Methylpropyl)-, Methyl Ester, (αS)-

The compound with CAS No. 81576-55-8, commonly referred to as Benzeneacetic acid, α-methyl-4-(2-methylpropyl)-, methyl ester, (αS)-, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique stereochemistry and structural features, which contribute to its versatility in various chemical reactions and biological interactions.

Benzeneacetic acid derivatives have been extensively studied for their potential in drug discovery and development. The α-methyl group attached to the benzene ring introduces steric hindrance, which can influence the compound's reactivity and selectivity in biochemical pathways. Additionally, the presence of a methyl ester group enhances the compound's solubility and stability under physiological conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and asymmetric catalysis. These methods not only improve the yield but also ensure high enantiomeric excess, which is crucial for its application in chiral environments such as enzyme inhibition studies.

The (αS) configuration of this compound plays a pivotal role in its biological activity. Studies have shown that this stereoisomer exhibits potent inhibitory effects on certain kinases involved in cancer progression. Furthermore, its ability to penetrate cellular membranes makes it a promising candidate for targeted drug delivery systems.

In terms of applications, Benzeneacetic acid, α-methyl-4-(2-methylpropyl)-, methyl ester has been explored as a lead compound in the development of anti-inflammatory agents and neuroprotective drugs. Its structural similarity to naturally occurring metabolites allows it to interact with cellular receptors with high affinity.

Recent research has also highlighted the potential of this compound in agricultural chemistry. Its ability to inhibit plant pathogens has led to investigations into its use as a biocontrol agent for crop protection. Field trials have demonstrated its efficacy in reducing fungal infections without adverse effects on crop yield.

The synthesis and characterization of this compound have been documented in numerous peer-reviewed journals, emphasizing its importance in modern chemical research. Its unique combination of physical and chemical properties makes it a valuable tool for both academic and industrial applications.

In conclusion, Benzeneacetic acid, α-methyl-4-(2-methylpropyl)-, methyl ester is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its continued exploration will undoubtedly contribute to groundbreaking discoveries in medicine and agriculture.